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Compound of Interest

Compound Name: 2-Amino-5-chlorobenzophenone

Cat. No.: B030270

An In-depth Technical Guide to 2-Amino-5-chlorobenzophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-5-chlorobenzophenone (ACB) is a pivotal chemical intermediate, recognized for its
integral role in the synthesis of a wide array of pharmaceutical compounds, most notably the
1,4-benzodiazepine class of drugs.[1][2] This technical guide provides a comprehensive
overview of the core physical and chemical properties of ACB, detailed experimental protocols
for its synthesis and key reactions, and a summary of its applications in drug development and
other industrial fields. All quantitative data is presented in structured tables for clarity and ease
of comparison, and key chemical pathways are visualized using diagrams.

Chemical and Physical Properties

2-Amino-5-chlorobenzophenone is a yellow crystalline powder at standard conditions.[2][3] It
is stable under recommended storage conditions, though it is incompatible with strong oxidizing
agents.[3][4][5] Its solubility profile indicates it is soluble in DMSO, sparingly soluble in
methanol, and insoluble in water.[3][4][6]

Table 1: Physical Properties of 2-Amino-5-
chlorobenzophenone
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Property Value References
Appearance Yellow crystalline powder [21[3114]
Melting Point 96-100 °C 21141071
Boiling Point 207 °C [4107]
Density 1.33 g/cm3 [41[8]

Flash Point 198 °C (388.4 °F) - closed cup [9]

Vapor Pressure 0-1 Pa at 20-25 °C [4]

Water Solubility Insoluble [3]

Solubility Soluble in DMSO; gives faint GIAI5]6]

turbidity in methanol

Table 2: Chemical Identifi | Molecular L

Identifier Value References
(2-amino-5-chlorophenyl)-

IUPAC Name [10]
phenylmethanone
4-Chloro-2-benzoylaniline, 2-

Synonyms - [11][12]
Benzoyl-4-chloroaniline

CAS Number 719-59-5 [1][4][10]

Molecular Formula C13H10CINO [1][4][10]

Molecular Weight 231.68 g/mol [1][4][10]
1S/C13H10CINO/c14-10-6-7-

InChl 12(15)11(8-10)13(16)9-4-2-1- [6][10]
3-5-9/h1-8H,15H2
ZUWXHHBROGLWNH-

InChiKey [6][10]
UHFFFAOYSA-N
C1=CC=C(C=C1)C(=0)C2=C(

SMILES [10]

C=CC(=C2)CI)N
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Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-Amino-5-

chlorobenzophenone.

Table 3: Summary of SpectralData

Technique Description References
Spectra available for proton

1H NMR _ [13][14]
nuclear magnetic resonance.
Spectra available for carbon-

13C NMR 13 nuclear magnetic [15]
resonance.
Electron lonization (EI) mass

Mass Spectrometry spectra are available, with a [10][16][17]

top peak m/z of 230.

Infrared (IR) Spectroscopy

ATR-IR and KBr wafer spectra
are available for vibrational [10][18][19][20]

mode analysis.

Reactivity and Chemical Transformations

The chemical reactivity of 2-Amino-5-chlorobenzophenone is primarily centered around its

aromatic amino group. This group's nucleophilicity allows for a variety of chemical

transformations, which are fundamental to its role as a synthetic intermediate.[21]

» N-Acylation: The amino group readily reacts with acid chlorides (e.g., chloroacetyl chloride)

or anhydrides in the presence of a base like pyridine to form the corresponding amides. This

is often the initial step in the synthesis of benzodiazepines.[21][22]

o Condensation and Cyclization: It can undergo condensation reactions with carbonyl

compounds to form imines (Schiff bases). Subsequent cyclization reactions are key to

forming heterocyclic systems.[21][23]
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» Diazotization: As a primary aromatic amine, it can be converted to a diazonium salt, which is
a versatile intermediate for introducing a wide range of functional groups.[21]

The presence of the electron-withdrawing benzoyl group and the chlorine atom influences the
electron density on the aniline ring, modulating the basicity and reactivity of the amino group.
[21]

S Amide Intermediates
Conde_nsqtlon/ coreof 1,4-Benzodiazepines
Cyclization

Other Functionalized

ssssssss Primary Amino Group

(-NH2)

Versatile Products

2-Amino-5-chlorobenzophenone

Derivatives

Click to download full resolution via product page

Core Reactivity of 2-Amino-5-chlorobenzophenone

Experimental Protocols
Synthesis of 2-Amino-5-chlorobenzophenone

Several methods for the synthesis of ACB have been reported.
Method 1: From p-Chloroaniline and Benzonitrile[24]

e To a solution of p-chloroaniline (640 mg) in tetrachloroethane (5 ml), add a solution of boron
trichloride (640 mg) in tetrachloroethane (2.5 ml), benzonitrile (1 ml), and aluminum chloride
(734 mg) under ice cooling.

o Reflux the resulting mixture for 6 hours.

o After cooling, add 2 N hydrochloric acid (10 ml) to the reaction mixture and heat at 70-80 °C
for 20 minutes.

o Extract the mixture with methylene chloride.
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» Evaporate the methylene chloride layer to obtain a residue.

e Add 95% ethanol (5 ml) and 2 N sodium hydroxide (10 ml) to the residue and reflux for 1
hour to hydrolyze any remaining benzonitrile.

» Extract with methylene chloride, evaporate the solvent, and dissolve the residue in benzene.
 Purify the product by chromatography on an alumina column, eluting with benzene.

o Recrystallize the obtained product from ether to yield crystals of 2-amino-5-
chlorobenzophenone.

Method 2: Reduction of 5-chloro-3-phenyl-2,1-benzisoxazole[25][26] This industrial method
involves the reduction of an isoxazole intermediate, often using iron powder in the presence of
an acid like hydrochloric acid.

e Prepare a reaction mixture of the isoxazole intermediate, toluene, hydrochloric acid, and iron
powder.[25]

o Slowly heat the mixture to reflux and maintain the temperature for approximately 2.5-3 hours,
monitoring the reaction's progress.[25]

e Once the reaction is complete, separate the iron mud via filtration.[25]
o Cool the filtrate, which will cause the product to crystallize.[25]

« |solate the wet 2-amino-5-chlorobenzophenone by centrifugation.[25]

Dry the product to obtain the final finished compound.[25]

General N-Acylation with Chloroacetyl Chloride[23][24]

This reaction is a common subsequent step in pharmaceutical synthesis.

o Dissolve 2-amino-5-chlorobenzophenone (1.0 eq) in an anhydrous aprotic solvent such as
toluene.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b030270?utm_src=pdf-body
https://www.benchchem.com/product/b030270?utm_src=pdf-body
https://patents.google.com/patent/CN104230727A/en
https://eureka.patsnap.com/patent-CN107698453A
https://patents.google.com/patent/CN104230727A/en
https://patents.google.com/patent/CN104230727A/en
https://patents.google.com/patent/CN104230727A/en
https://patents.google.com/patent/CN104230727A/en
https://www.benchchem.com/product/b030270?utm_src=pdf-body
https://patents.google.com/patent/CN104230727A/en
https://patents.google.com/patent/CN104230727A/en
https://www.benchchem.com/product/b030270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Reflux the solution with chloroacetyl chloride (2.0 eq) for approximately 2.5 hours to expel
the hydrogen chloride gas formed.

e Cool the resulting solution.
e Wash the solution with a cold, dilute aqueous ammonia solution.
o Dry the organic layer with anhydrous sodium sulfate, filter, and concentrate under vacuum.

o Recrystallize the crude residue from alcohol to afford the purified 2-(chloroacetamido)-5-
chlorobenzophenone.

Applications in Research and Drug Development

2-Amino-5-chlorobenzophenone is a cornerstone intermediate in the pharmaceutical
industry.[2]

» Benzodiazepine Synthesis: It is the primary starting material for numerous benzodiazepine
drugs, including diazepam, chlordiazepoxide, lorazepam, and prazepam.[1][6][27] The
synthesis pathway typically involves acylation of the amino group, followed by cyclization to
form the characteristic diazepine ring.[27]

o Anti-inflammatory and Other Therapeutic Agents: The benzophenone scaffold is present in
various compounds investigated for anti-inflammatory, antimicrobial, and skeletal muscle
relaxant activities.[3][22][23]

 Industrial Applications: Beyond pharmaceuticals, it is used in the manufacturing of dyes and
pigments.[3] It also serves as a drug stabilizer, preventing degradation and extending the
shelf-life of certain medications.[2][28]
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Workflow: Synthesis of Chlordiazepoxide from ACB

Safety and Handling
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2-Amino-5-chlorobenzophenone is classified as a hazardous substance. It is known to cause
skin irritation (H315) and serious eye irritation (H319), and may cause respiratory irritation
(H335).[11]

o Personal Protective Equipment (PPE): Appropriate PPE, including gloves, eye shields, and a
dust mask (type N95 or equivalent), should be worn when handling the powder.[9]

e Handling: Avoid contact with skin and eyes. Prevent dust formation and ensure adequate
ventilation.[11]

o Storage: Store in a cool place, below +30°C, in a tightly closed container.[3][4][5]

 Stability: The compound is stable under recommended storage conditions but should be kept
away from strong oxidizing agents.[11]

Conclusion

2-Amino-5-chlorobenzophenone is a compound of high strategic importance in medicinal and
industrial chemistry. Its well-defined physical properties, coupled with the versatile reactivity of
its amino group, make it an indispensable building block for complex molecular architectures,
particularly in the synthesis of benzodiazepines and other therapeutic agents. A thorough
understanding of its chemical behavior, synthesis, and handling is essential for professionals
engaged in drug discovery, development, and chemical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

[https://www.benchchem.com/product/b030270#physical-and-chemical-properties-of-2-
amino-5-chlorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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